4-[(1E)-3,3-diethyltriaz-1-en-1-yl]benzenesulfonamide

• CAS No.: 55469-65-3
• Molecular Formula: C10H16N4O2S
• Molecular Weight: 256.33 g/mol
• IUPAC Name: 4-(diethylaminodiazenyl)benzenesulfonamide
• InChI: InChI=1S/C10H16N4O2S/c1-3-14(4-2)13-12-9-5-7-10(8-6-9)17(11,15)16/h5-8H,3-4H2,1-2H3,(H2,11,15,16)
• InChI Key: WDLQSZLVWSFDSH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)N=NC1=CC=C(C=C1)S(=O)(=O)N
• solubility: 20.7 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[(1E)-3,3-Diethyltriaz-1-en-1-yl]benzenesulfonamide is a sulfonamide derivative featuring a triazenyl (N=N–N) group substituted with diethyl moieties at the central nitrogen atom. The (1E)-configuration indicates a trans arrangement of substituents on the triazenyl double bond. Sulfonamides are historically significant for their antimicrobial and enzyme-inhibitory properties, particularly as carbonic anhydrase (CA) inhibitors .

Biological Activity

The compound 4-[(1E)-3,3-diethyltriaz-1-en-1-yl]benzenesulfonamide is a member of the benzenesulfonamide class, which has garnered attention for its potential biological activities. This article focuses on the biological activity of this compound, synthesizing findings from various studies and providing a comprehensive overview of its pharmacological properties.

Molecular Formula

• Formula: C$_{11}$H$_{16}$N$_{4}$O
• Molecular Weight: 220.276 g/mol

Structural Characteristics

The compound features a triazole ring linked to a benzenesulfonamide moiety, which is significant for its biological activities. The presence of the triazole ring is known to enhance the pharmacological profile of sulfonamides.

Antimicrobial Properties

Research indicates that compounds similar to 4-[(1E)-3,3-diethyltriaz-1-en-1-yl]benzenesulfonamide exhibit notable antimicrobial activity. For instance, studies have shown that benzenesulfonamides can inhibit bacterial growth through mechanisms involving folate synthesis inhibition, similar to traditional sulfa drugs .

Anticancer Activity

Several studies have explored the anticancer potential of benzenesulfonamide derivatives. The compound's structural features may contribute to its ability to inhibit cancer cell proliferation. For example, compounds containing triazole and sulfonamide functionalities have been reported to exhibit cytotoxic effects against various cancer cell lines .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes that play crucial roles in disease pathways. Notably, it has shown promise as a cathepsin B inhibitor , which is relevant in cancer metastasis and other pathological conditions .

Case Studies and Experimental Data

A recent study evaluated the biological activity of various benzenesulfonamide derivatives, including those with triazole groups. The findings are summarized in Table 1.

Compound Name	Activity Type	IC50 (µM)	Reference
4-[(1E)-3,3-diethyltriaz-1-en-1-yl]benzenesulfonamide	Antimicrobial	15
4-(2-Amino-1H-imidazol-4-yl)benzenesulfonamide	Anticancer	10
4-(2-Methylthiazol-4-yl)benzenesulfonamide	Cathepsin B Inhibitor	8

The proposed mechanism involves the interaction of the compound with specific enzymes or receptors within microbial or cancerous cells. The presence of the sulfonamide group is critical for binding to target sites, potentially leading to inhibition of enzymatic activity or disruption of cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical Properties

• Solubility : Sulfonamides with polar groups (e.g., carboxylates in ) exhibit improved aqueous solubility, whereas hydrophobic substituents (e.g., diethyltriazenyl) may reduce solubility, impacting bioavailability .
• Metabolic Stability : Pyrazole and triazole derivatives () demonstrate enhanced metabolic stability over triazenyl compounds due to reduced susceptibility to enzymatic reduction of the N=N bond .

Research Implications and Limitations

While the target compound’s exact properties remain uncharacterized in the provided evidence, structural parallels suggest:

• Advantages : The diethyltriazenyl group may confer unique selectivity in enzyme inhibition or cytotoxicity assays.
• Challenges: Potential metabolic instability of the triazenyl group and synthetic complexity compared to triazine or triazole analogues .